Cas no 25797-08-4 (2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine)

2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound featuring a fused pyrrole-pyridine core with phenyl substituents at the 2- and 3-positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid aromatic framework enhances stability and facilitates π-stacking interactions, which are advantageous in materials science and drug design. The compound’s synthetic versatility allows for further functionalization, enabling applications in the development of optoelectronic materials, catalysts, and bioactive molecules. Its well-defined molecular architecture also makes it a useful scaffold for studying structure-activity relationships in medicinal chemistry.

2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine structure

25797-08-4 structure

Product Name:2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine

CAS No:25797-08-4

MF:C₁₉H₁₄N₂

MW:270.327864170074

CID:1094524

PubChem ID:11043830

Update Time:2025-05-20

2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine
- SCHEMBL3841034
- 25797-08-4
- Inchi： 1S/C19H14N2/c1-3-7-14(8-4-1)18-16-11-12-20-13-17(16)21-19(18)15-9-5-2-6-10-15/h1-13,21H
- InChI Key： VFTXQRZMABGZOG-UHFFFAOYSA-N
- SMILES： N1C2C=NC=CC=2C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 270.115698455g/mol
Monoisotopic Mass: 270.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 28.7Å²

2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029191703-1g	2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine	25797-08-4	95%	1g	$936.25	2023-09-02
Chemenu	CM149303-1g	2,3-diphenyl-1H-pyrrolo[2,3-c]pyridine	25797-08-4	95%	1g	$1018	2021-06-09
Chemenu	CM149303-1g	2,3-diphenyl-1H-pyrrolo[2,3-c]pyridine	25797-08-4	95%+	1g	$849	2024-07-28

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Additional information on 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 25797-08-4)

2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 25797-08-4) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and agrochemicals. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its use in drug discovery, particularly in targeting kinase inhibitors and cancer therapeutics, aligning with the growing demand for novel treatments in precision medicine.

The molecular structure of 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine features a fused pyrrole and pyridine ring system, substituted with two phenyl groups at the 2 and 3 positions. This arrangement contributes to its aromatic character and electron-rich environment, making it a valuable scaffold for designing fluorescent probes and organic electronic materials. With the rise of green chemistry and sustainable synthesis, this compound has also been investigated for its potential in catalysis and photocatalysis, addressing the global push for eco-friendly chemical processes.

In the pharmaceutical sector, 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine has shown promise as a lead compound for developing neuroprotective agents and anti-inflammatory drugs. Recent studies highlight its interaction with G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their role in treating neurological disorders. Additionally, its structure-activity relationship (SAR) is being optimized to enhance bioavailability and reduce off-target effects, a critical focus in modern medicinal chemistry.

From a commercial perspective, the demand for high-purity 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine has surged, driven by its applications in OLEDs (organic light-emitting diodes) and optoelectronic devices. The compound’s luminescent properties make it suitable for display technologies, a sector experiencing rapid growth with advancements in flexible electronics and wearable devices. Manufacturers are also exploring its use in sensors for environmental monitoring, tapping into the increasing need for pollutant detection solutions.

Synthetic routes to 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine often involve multicomponent reactions or palladium-catalyzed cross-coupling, reflecting trends in atom-efficient synthesis. Researchers are actively publishing patent applications and peer-reviewed papers on its production, underscoring its industrial relevance. Furthermore, computational tools like density functional theory (DFT) are being employed to predict its electronic properties, a methodology gaining traction in computational chemistry.

In conclusion, 2,3-Diphenyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 25797-08-4) represents a multifaceted compound with broad applications across scientific disciplines. Its integration into cutting-edge research and emerging technologies positions it as a key player in addressing contemporary challenges in healthcare, energy, and sustainability. As interest in tailored molecular designs grows, this compound is poised to remain at the forefront of innovation.